Cas no 62178-45-4 (Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)-)
62178-45-4 structure
Product Name:Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)-
CAS No:62178-45-4
MF:C17H20N2O2S
MW:316.417902946472
CID:455319
PubChem ID:71389063
Update Time:2025-04-19
Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)-
- 1-(2-methoxyphenyl)-3-(4-propoxyphenyl)thiourea
- N-(2-Methoxyphenyl)-N'-(4-propoxyphenyl)thiourea
- DTXSID30811101
- 62178-45-4
-
- Inchi: 1S/C17H20N2O2S/c1-3-12-21-14-10-8-13(9-11-14)18-17(22)19-15-6-4-5-7-16(15)20-2/h4-11H,3,12H2,1-2H3,(H2,18,19,22)
- InChI Key: WPCZOQUSHCOVMA-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1OC)NC1C=CC(=CC=1)OCCC
Computed Properties
- Exact Mass: 316.1247
- Monoisotopic Mass: 316.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 42.52
Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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